Cas no 773088-74-7 (Isoquinoline,5-(1,3-dioxolan-2-yl)-)

• Product Name: Isoquinoline,5-(1,3-dioxolan-2-yl)-
• CAS No: 773088-74-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 551915
• PubChem ID: 45117313
• Update Time: 2025-04-19

Isoquinoline,5-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-(1,3-dioxolan-2-yl)-
• Isoquinoline, 5-(1,3-dioxolan-2-yl)- (9CI)
• 5-(1,3-dioxolan-2-yl)isoquinoline
• 773088-74-7

• Inchi： 1S/C12H11NO2/c1-2-9-8-13-5-4-10(9)11(3-1)12-14-6-7-15-12/h1-5,8,12H,6-7H2
• InChI Key： AALWENMVRLOMMY-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31.4Ų